Cas no 286456-54-0 (7-tert-Butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo4,3-bpyridazine)

• Product Name: 7-tert-Butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo4,3-bpyridazine
• CAS No: 286456-54-0
• MF: C₁₅H₁₃ClF₂N₄
• MW: 322.740328550339
• CID: 248637
• PubChem ID: 11255748
• Update Time: 2025-05-19

7-tert-Butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 7-tert-Butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo[4,3-b]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine,6-chloro-3-(2,5-difluorophenyl)-7-(1,1-dimethylethyl)-
• 7-tert-butyl-6-chloro-3-(2,5-difluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 7-tert-Butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo[4,3-β]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine,6-chloro-3-(2,5-difluorophenyl)-7-(1,1-dimethylethyl)
• 6-Chloro-3-(2,5-difluorophenyl)-7-(1,1-dimethylethyl)-1,2,4-triazolo[4,3-b]pyridazine
• GZXWCQOQLLVREN-UHFFFAOYSA-N
• 7-(tert-Butyl)-6-chloro-3-(2,5-difluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• FT-0664009
• 7-tert-Butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo[4,3-beta]pyridazine
• 7-tBu-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo[4,3-b]pyridazine
• 7-tert-Butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo[4,3-
• A]pyridazine
• DTXSID30460335
• SCHEMBL248720
• 7-tert-butyl-6-chloro-3-(2, 5-difluorophenyl)-[1, 2, 4]triazolo[4, 3-b]pyridazine
• 286456-54-0
• A934118
• AKOS027447691
• 7-tert-Butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo4,3-bpyridazine

• Inchi： 1S/C15H13ClF2N4/c1-15(2,3)10-7-12-19-20-14(22(12)21-13(10)16)9-6-8(17)4-5-11(9)18/h4-7H,1-3H3
• InChI Key： GZXWCQOQLLVREN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=NN=C(C3C=C(C=CC=3F)F)N2N=1)C(C)(C)C

Computed Properties

• Exact Mass: 322.08000
• Monoisotopic Mass: 322.0796804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.39
• Refractive Index: 1.621
• PSA: 43.08000
• LogP: 4.02040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 7-tert-Butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo4,3-bpyridazine

Introduction to 7-tert-Butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo[4,3-bpyridazine] and Its Significance in Modern Chemical Biology

The compound with the CAS number 286456-54-0, identified as 7-tert-butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo[4,3-bpyridazine], represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including tert-butyl, chloro, and difluorophenyl substituents, alongside the unique triazolo[4,3-bpyridazine core, endows it with distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

In the realm of chemical biology, the exploration of heterocyclic compounds has long been a cornerstone for designing molecules with enhanced biological activity. The triazolo[4,3-bpyridazine moiety, in particular, has emerged as a privileged structure in medicinal chemistry due to its ability to modulate various biological pathways. This scaffold is known for its stability and versatility, allowing for facile modifications that can fine-tune its pharmacological profile. The incorporation of electron-withdrawing groups such as chloro and difluorophenyl further enhances the compound's reactivity and binding affinity to biological targets.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive molecules. The structural features of 7-tert-butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo[4,3-bpyridazine make it an attractive candidate for virtual screening campaigns aimed at identifying potential drug candidates. Studies have demonstrated that the triazolo[4,3-bpyridazine core can interact with a wide range of biological targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The tert-butyl group contributes to steric hindrance, which can be exploited to optimize binding interactions and improve selectivity.

The difluorophenyl substituent is particularly noteworthy for its ability to enhance metabolic stability and binding affinity. Fluorine atoms are known to increase lipophilicity and electronic properties of molecules, making them more suitable for oral administration and improved pharmacokinetic profiles. In addition, the chloro group at the 6-position introduces further conformational flexibility and reactivity, enabling diverse derivatization strategies. These features collectively contribute to the compound's potential as a lead molecule in drug development.

Current research in this field is focused on leveraging the structural diversity of heterocyclic compounds like 7-tert-butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo[4,3-bpyridazine to develop next-generation therapeutics. For instance, studies have explored its derivatives as inhibitors of kinases and other enzymes implicated in disease pathways. The compound's ability to modulate protein-protein interactions has also been investigated in the context of developing antiviral and anti-inflammatory agents. These investigations highlight the compound's broad therapeutic potential and underscore the importance of heterocyclic chemistry in addressing unmet medical needs.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex triazolo[4,3-bpyridazine core efficiently. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling have played a crucial role in achieving these synthetic goals. The use of modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has further facilitated structural elucidation and characterization.

In conclusion,7-tert-butyl-6-chloro-3-(2,5-difluorophenyl)-1,2,4-triazolo[4,3-bpyridazine (CAS no. 286456-54-0) exemplifies the innovative spirit of modern chemical biology. Its unique structural features and demonstrated biological activity position it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this class of compounds,triazolo[4, structures are likely to play an increasingly pivotal role in drug discovery efforts worldwide.